Cas no 2228523-98-4 (2-fluoro-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: 2-fluoro-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 2228523-98-4
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 6044065
• PubChem ID: 165973152
• Update Time: 2025-06-14

2-fluoro-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol
• EN300-1783660
• 2228523-98-4
• 2-fluoro-1-[2-(piperidin-1-yl)pyridin-3-yl]ethan-1-ol

• Inchi： 1S/C12H17FN2O/c13-9-11(16)10-5-4-6-14-12(10)15-7-2-1-3-8-15/h4-6,11,16H,1-3,7-9H2
• InChI Key： WGRWTJNISNNBRK-UHFFFAOYSA-N
• SMILES： FCC(C1=CC=CN=C1N1CCCCC1)O

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.4Ų

Additional information on 2-fluoro-1-2-(piperidin-1-yl)pyridin-3-ylethan-1-ol

Comprehensive Overview of 2-fluoro-1-(2-(piperidin-1-yl)pyridin-3-yl)ethan-1-ol (CAS No. 2228523-98-4)

The compound 2-fluoro-1-(2-(piperidin-1-yl)pyridin-3-yl)ethan-1-ol (CAS No. 2228523-98-4) is a fluorinated pyridine derivative with a piperidine moiety, which has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro substitution and the piperidin-1-yl group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a fluoro group in 2-fluoro-1-(2-(piperidin-1-yl)pyridin-3-yl)ethan-1-ol aligns with this trend, as it improves the compound's lipophilicity and binding affinity to biological targets. This has led to a growing number of studies investigating its role in optimizing lead compounds for central nervous system (CNS) disorders and inflammatory diseases.

The piperidin-1-yl moiety in this compound is another critical feature, as piperidine derivatives are widely recognized for their pharmacological versatility. They are commonly found in FDA-approved drugs, such as antipsychotics and analgesics. The combination of the piperidin-1-yl group with a pyridine ring in 2-fluoro-1-(2-(piperidin-1-yl)pyridin-3-yl)ethan-1-ol suggests potential interactions with enzymes and receptors involved in neurotransmission and cell signaling pathways.

From a synthetic chemistry perspective, 2-fluoro-1-(2-(piperidin-1-yl)pyridin-3-yl)ethan-1-ol serves as a versatile building block. Its pyridine core allows for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. This adaptability is particularly valuable in fragment-based drug design, where small molecules are systematically modified to enhance potency and selectivity.

Environmental and regulatory considerations are also driving interest in this compound. With the pharmaceutical industry shifting toward greener chemistry practices, researchers are exploring sustainable methods for synthesizing fluorinated pyridine derivatives. The development of catalytic processes and solvent-free reactions for compounds like 2-fluoro-1-(2-(piperidin-1-yl)pyridin-3-yl)ethan-1-ol is a hot topic in academic and industrial labs alike.

In summary, 2-fluoro-1-(2-(piperidin-1-yl)pyridin-3-yl)ethan-1-ol (CAS No. 2228523-98-4) represents a promising scaffold for medicinal chemistry and agrochemical applications. Its structural attributes, combined with the growing demand for fluorinated and piperidine-containing compounds, position it as a key player in the development of next-generation therapeutics. Future research will likely focus on optimizing its synthetic routes and expanding its biological applications.